Cas no 1804703-81-8 (3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1804703-81-8
• MF: C₇H₂Cl₃F₂NO
• MW: 260.452685832977
• CID: 4849772
• Update Time: 2025-06-11

3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C7H2Cl3F2NO/c8-2-1-13-5(7(11)12)4(9)3(2)6(10)14/h1,7H
• InChI Key： QNMSTGTXAACEGC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C(=CN=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride

Comprehensive Guide to 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1804703-81-8)

3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1804703-81-8) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with chloro and difluoromethyl groups, makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in developing novel active ingredients for crop protection and drug discovery.

The growing demand for pyridine derivatives in modern chemistry has placed compounds like 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride at the forefront of innovation. With the rise of green chemistry and sustainable synthesis practices, scientists are exploring more efficient methods to produce such intermediates while minimizing environmental impact. This aligns with current industry trends where process optimization and atom economy have become critical considerations for chemical manufacturers.

From a structural perspective, the presence of both chloro and difluoromethyl substituents on the pyridine ring offers unique electronic properties that influence reactivity patterns. This makes CAS No. 1804703-81-8 particularly interesting for heterocyclic chemistry applications. The carbonyl chloride functionality further enhances its versatility as a building block, allowing for various nucleophilic substitution reactions that are fundamental in constructing complex molecular architectures.

Recent advancements in catalyzed cross-coupling reactions have opened new possibilities for utilizing 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride in pharmaceutical synthesis. The compound's ability to participate in palladium-catalyzed reactions makes it particularly valuable for creating biaryl structures, which are common motifs in many therapeutic agents. This has led to increased patent activity surrounding similar halogenated pyridine derivatives in recent years.

Quality control and analytical characterization of 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride require sophisticated techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's stability under various conditions is a frequent topic of research, with particular attention to its behavior during storage and transportation. Proper handling procedures ensure maintenance of its chemical integrity while meeting industry standards for purity and performance.

In the context of structure-activity relationship studies, modifications to the pyridine scaffold of CAS No. 1804703-81-8 have shown significant impacts on biological activity. This has spurred interest in developing analog compounds with tailored properties for specific applications. The difluoromethyl group in particular has attracted attention due to its ability to modulate both electronic and steric parameters while offering improved metabolic stability compared to other substituents.

The synthesis of 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride typically involves multiple steps starting from commercially available pyridine precursors. Recent literature highlights innovative approaches to improve yield and selectivity, especially during the introduction of the difluoromethyl group. These methodological advancements contribute to the growing body of knowledge surrounding fluorinated heterocycles and their preparation.

From a commercial perspective, the global market for specialized pyridine derivatives like CAS No. 1804703-81-8 continues to expand, driven by demand from the pharmaceutical and agricultural sectors. Supply chain considerations, including reliable sourcing of raw materials and consistent production quality, remain crucial factors for end-users. The compound's shelf life and storage requirements are also important practical aspects frequently inquired about by potential buyers.

Environmental fate and degradation pathways of halogenated pyridine compounds have become increasingly important research topics. While 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride itself is used primarily as an intermediate, understanding its potential transformation products contributes to comprehensive risk assessment procedures. This aligns with the chemical industry's growing emphasis on product stewardship and responsible chemical management throughout a substance's lifecycle.

Looking forward, the scientific community anticipates continued innovation surrounding 3,5-Dichloro-2-(difluoromethyl)pyridine-4-carbonyl chloride and related compounds. Areas of particular interest include the development of more sustainable synthetic routes, exploration of new application areas, and deeper understanding of structure-property relationships. As research progresses, this compound is likely to maintain its position as an important tool for chemists working in both academic and industrial settings.